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Compound of Interest

Compound Name:
2-Amino-4-methylpyrimidine-5-

carbonitrile

Cat. No.: B093160 Get Quote

Solubility Profile of 2-Amino-4-methylpyrimidine-
5-carbonitrile: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the available solubility data for 2-Amino-
4-methylpyrimidine-5-carbonitrile (CAS: 17321-97-0). Due to the limited publicly available

quantitative data for this specific compound, this guide also includes solubility information for its

isomer, 4-Amino-2-methylpyrimidine-5-carbonitrile (CAS: 698-29-3), as a reference.

Furthermore, detailed experimental protocols for determining solubility are provided to enable

researchers to generate precise data for their specific applications.

Solubility Data
The solubility of a compound in various solvents is a critical physicochemical property that

influences its behavior in biological systems and its suitability for various applications, including

drug development. The following tables summarize the available solubility data.

Table 1: Solubility of 2-Amino-4-methylpyrimidine-5-carbonitrile (CAS: 17321-97-0)
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Solvent Temperature (°C) Solubility Notes

Water Not Specified Soluble[1]

One supplier lists the

compound as soluble

in water, but no

quantitative data is

available. Another

source indicates it is

insoluble in water.[1]

Further experimental

verification is required.

Table 2: Solubility of 4-Amino-2-methylpyrimidine-5-carbonitrile (Isomer, CAS: 698-29-3)

Solvent Temperature (°C) Solubility Notes

Water 25 6.4 g/L[2] Slightly soluble.[2]

Dimethyl Sulfoxide

(DMSO)
Not Specified Soluble[2]

Ethanol Not Specified Soluble[2]

Methanol Not Specified Soluble[2]

Experimental Protocols for Solubility Determination
Accurate determination of a compound's solubility is essential. The following are widely

accepted methods for determining the solubility of organic compounds.

Thermodynamic Solubility Determination (Shake-Flask
Method)
The shake-flask method is considered the gold standard for determining thermodynamic (or

equilibrium) solubility.[3][4] It measures the concentration of a solute in a saturated solution that

is in equilibrium with the solid form of the solute.

Methodology:
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Sample Preparation: An excess amount of the solid compound (2-Amino-4-
methylpyrimidine-5-carbonitrile) is added to a known volume of the desired solvent in a

sealed vial or flask. The excess solid ensures that a saturated solution is formed.

Equilibration: The mixture is agitated, typically by shaking or stirring, at a constant

temperature for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached.

Phase Separation: After equilibration, the undissolved solid is separated from the saturated

solution. This is commonly achieved by centrifugation or filtration. Care must be taken to

avoid any temperature changes during this step that could alter the solubility.

Quantification: The concentration of the dissolved compound in the clear supernatant or

filtrate is determined using a suitable analytical method, such as High-Performance Liquid

Chromatography (HPLC), UV-Vis spectroscopy, or Liquid Chromatography-Mass

Spectrometry (LC-MS).

Calculation: The solubility is then expressed as the concentration of the compound in the

saturated solution (e.g., in mg/mL, µg/mL, or mol/L).

Gravimetric Method
The gravimetric method is a straightforward technique for determining solubility, particularly for

compounds that are non-volatile and thermally stable.[5][6]

Methodology:

Preparation of Saturated Solution: A saturated solution is prepared by adding an excess of

the solute to a known volume of the solvent and allowing it to equilibrate, similar to the

shake-flask method.

Aliquoting: A precise volume of the clear, saturated solution is carefully transferred to a pre-

weighed, dry container (e.g., an evaporating dish or beaker).

Solvent Evaporation: The solvent is slowly evaporated from the container, typically using a

water bath, heating mantle, or oven at a temperature that does not cause decomposition of

the solute.
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Drying and Weighing: The container with the solid residue is dried to a constant weight in a

desiccator or oven.

Calculation: The solubility is calculated from the mass of the solid residue and the volume of

the solution aliquot taken.

Workflow for Solubility Determination
The following diagram illustrates a general workflow for determining the solubility of a chemical

compound.
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Caption: A generalized workflow for the experimental determination of solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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